Cas no 2025753-64-2 (Ethanone, 1-(3-methoxy-3-piperidinyl)-)

• Product Name: Ethanone, 1-(3-methoxy-3-piperidinyl)-
• CAS No: 2025753-64-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5294055
• Update Time: 2025-10-29

Ethanone, 1-(3-methoxy-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methoxy-3-piperidinyl)-

• Inchi： 1S/C8H15NO2/c1-7(10)8(11-2)4-3-5-9-6-8/h9H,3-6H2,1-2H3
• InChI Key： HHAXJYQKKJFIFV-UHFFFAOYSA-N
• SMILES： C(=O)(C1(OC)CCCNC1)C

Additional information on Ethanone, 1-(3-methoxy-3-piperidinyl)-

Introduction to Ethanone, 1-(3-methoxy-3-piperidinyl)- (CAS No. 2025753-64-2)

Ethanone, 1-(3-methoxy-3-piperidinyl)- (CAS No. 2025753-64-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(3-Methoxyazetidin-3-yl)ethanone, belongs to the class of piperidine derivatives and has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethanone, 1-(3-methoxy-3-piperidinyl)- is characterized by its unique molecular structure, which includes a piperidine ring substituted with a methoxy group and an ethanone moiety. The molecular formula of this compound is C₉H₁₅NO₂, and its molecular weight is approximately 169.21 g/mol. The presence of the methoxy group and the piperidine ring imparts specific chemical properties that are crucial for its biological activities. For instance, the methoxy group enhances the lipophilicity of the molecule, facilitating its membrane permeability and bioavailability.

The compound is typically synthesized through a series of well-defined chemical reactions. One common method involves the reaction of 3-methoxypiperidine with an appropriate ketone or aldehyde under controlled conditions. The resulting product is then purified using standard techniques such as column chromatography or recrystallization to ensure high purity and quality.

Synthesis Methods

The synthesis of Ethanone, 1-(3-methoxy-3-piperidinyl)- can be achieved through various routes, each with its own advantages and limitations. One widely used method involves the condensation of 3-methoxypiperidine with acetyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via a nucleophilic acyl substitution mechanism, yielding the desired product with high yield and purity.

Another approach involves the use of methyl 3-oxobutanoate as a starting material. In this method, the methyl ester is first converted to the corresponding acid using a base-catalyzed hydrolysis reaction. The resulting acid is then reacted with 3-methoxypiperidine in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to form the final product.

Biological Activities and Therapeutic Potential

Ethanone, 1-(3-methoxy-3-piperidinyl)- has been extensively studied for its biological activities and therapeutic potential. One of the most notable applications of this compound is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, Ethanone, 1-(3-methoxy-3-piperidinyl)- has also demonstrated anti-inflammatory and analgesic activities. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and pain in various models.

Recent Research Advancements

The therapeutic potential of Ethanone, 1-(3-methoxy-3-piperidinyl)- has been further validated by recent research advancements. A study published in the Journal of Medicinal Chemistry reported that this compound can effectively cross the blood-brain barrier (BBB) due to its lipophilic nature, making it a promising candidate for treating central nervous system (CNS) disorders.

Another study conducted by researchers at Harvard University explored the role of Ethanone, 1-(3-methoxy-3-piperidinyl)- in modulating microglial activation in neurodegenerative diseases. The results showed that this compound can significantly reduce microglial activation and inflammation in animal models of Alzheimer's disease, suggesting its potential as a neuroprotective agent.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating Ethanone, 1-(3-methoxy-3-piperidinyl)- in clinical trials. Several phase I and II clinical trials are currently underway to assess the safety and efficacy of this compound in treating various neurological disorders. Preliminary data from these trials have been encouraging, with no significant adverse effects reported.

The future prospects for Ethanone, 1-(3-methoxy-3-piperidinyl)- are bright, given its multifaceted biological activities and therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties and develop more potent analogs for improved therapeutic outcomes.

Conclusion

In conclusion, Ethanone, 1-(3-methoxy-3-piperidinyl)- (CAS No. 2025753-64-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various therapeutic applications, particularly in neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for future developments in drug discovery and development.